Cas no 209912-23-2 (1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole)

• Product Name: 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole
• CAS No: 209912-23-2
• MF: C₁₄H₉N₃
• MW: 219.241362333298
• CID: 1094887
• PubChem ID: 3847524
• Update Time: 2025-11-02

1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole
• 1-(Phenylethynyl)-1H-1,2,3-benzotriazole
• SCHEMBL5370173
• 1H-1,2,3-Benzotriazole, 1-(phenylethynyl)-
• 209912-23-2
• HYRUCQORKVFELP-UHFFFAOYSA-N

• Inchi： 1S/C14H9N3/c1-2-6-12(7-3-1)10-11-17-14-9-5-4-8-13(14)15-16-17/h1-9H
• InChI Key： HYRUCQORKVFELP-UHFFFAOYSA-N
• SMILES： N1(C#CC2C=CC=CC=2)C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 219.079647300g/mol
• Monoisotopic Mass: 219.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole

Comprehensive Guide to 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole (CAS No. 209912-23-2): Properties, Applications, and Market Insights

1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole (CAS No. 209912-23-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. This benzotriazole derivative is particularly notable for its role in advanced material science, pharmaceuticals, and organic synthesis. Researchers and industry professionals are increasingly exploring its potential, making it a hot topic in chemical innovation.

The compound features a phenylethynyl group attached to a benzotriazole core, which contributes to its distinct electronic and steric properties. This structural configuration enables 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole to participate in various chemical reactions, including cross-coupling and cycloaddition processes. Its ability to act as a ligand or intermediate in synthetic pathways has made it invaluable in the development of novel materials and bioactive molecules.

One of the most compelling aspects of 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole is its application in OLED (Organic Light-Emitting Diode) technology. As the demand for energy-efficient displays grows, researchers are investigating this compound for its potential to enhance the performance of organic semiconductors. Its electron-transporting properties and thermal stability make it a promising candidate for next-generation optoelectronic devices.

In the pharmaceutical sector, 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole is being studied for its role in drug discovery. The benzotriazole moiety is known for its bioactivity, and modifications to its structure, such as the addition of the phenylethynyl group, can lead to novel therapeutic agents. Recent studies have explored its potential in targeting specific enzymes or receptors, aligning with the growing interest in precision medicine and targeted drug delivery.

The synthesis of 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole typically involves the reaction of 1H-benzo[d][1,2,3]triazole with phenylacetylene derivatives under controlled conditions. Optimizing this process is a key focus for chemists, as it impacts the compound's purity and yield. Advances in green chemistry have also prompted investigations into more sustainable synthesis routes, reflecting the broader industry shift toward environmentally friendly practices.

Market trends indicate a rising demand for 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole, particularly in regions with strong electronics and pharmaceutical industries. Asia-Pacific, for instance, has seen increased production and research activity, driven by the expansion of OLED manufacturing and drug development initiatives. Analysts predict steady growth in the compound's market value over the next decade, fueled by its diverse applications.

For researchers and industry professionals, sourcing high-quality 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole is critical. Reputable suppliers emphasize batch consistency, analytical certification, and compliance with international standards. As the compound gains prominence, ensuring its availability for both small-scale research and large-scale industrial use remains a priority.

In summary, 1-(Phenylethynyl)-1H-benzo[d][1,2,3]triazole (CAS No. 209912-23-2) represents a fascinating intersection of chemistry, materials science, and biotechnology. Its multifaceted applications—from OLEDs to pharmaceuticals—highlight its potential to drive innovation across multiple fields. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is poised to grow.